Cas no 1643848-10-5 (5-Bromo-2-phenylbenzotriazole)

• Product Name: 5-Bromo-2-phenylbenzotriazole
• CAS No: 1643848-10-5
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• CID: 5058615
• PubChem ID: 57008854
• Update Time: 2026-02-28

5-Bromo-2-phenylbenzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-phenylbenzotriazole
• 5-bromo-2-phenyl-2H-1,2,3-benzotriazole
• 5-bromo-2-phenyl-2H-benzo[d][1,2,3]triazole
• AKOS025138903
• 1643848-10-5
• SCHEMBL8621203
• 5-bromo-2-phenyl-2h-benzotriazole
• E85932
• DB-398149
• MFCD28251651
• 5-Bromo-2-phenylbenzotriazole

• Inchi： 1S/C12H8BrN3/c13-9-6-7-11-12(8-9)15-16(14-11)10-4-2-1-3-5-10/h1-8H
• InChI Key： DPSSUEMVIPENJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NN(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 272.99016g/mol
• Monoisotopic Mass: 272.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Bromo-2-phenylbenzotriazole

5-Bromo-2-phenylbenzotriazole: A Comprehensive Overview

The compound 5-Bromo-2-phenylbenzotriazole (CAS No. 1643848-10-5) is a derivative of benzotriazole, a class of heterocyclic aromatic compounds widely recognized for their versatile applications in various fields. This compound is characterized by the presence of a bromine atom at the 5-position and a phenyl group at the 2-position of the benzotriazole ring. The combination of these substituents imparts unique chemical and physical properties to 5-Bromo-2-phenylbenzotriazole, making it a subject of interest in both academic and industrial research.

Benzotriazoles are known for their ability to act as ligands in coordination chemistry, stabilizing metal ions through nitrogen atoms in the ring structure. In the case of 5-Bromo-2-phenylbenzotriazole, the bromine substituent introduces additional electronic effects, enhancing its potential as a ligand or a precursor in various chemical reactions. Recent studies have explored its role in catalysis, where it has been found to improve the efficiency of certain transition metal-catalyzed reactions, particularly in organic synthesis.

The synthesis of 5-Bromo-2-phenylbenzotriazole typically involves multi-step processes, including nucleophilic substitution and aromatic substitution reactions. Researchers have recently focused on optimizing these synthesis pathways to achieve higher yields and better purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduced reaction times while maintaining product quality.

In terms of applications, 5-Bromo-2-phenylbenzotriazole has shown promise in the field of materials science. Its ability to coordinate with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are being explored for their potential in gas storage, catalysis, and sensing technologies. Additionally, its photostability properties have led to its consideration as an additive in polymer formulations to enhance UV resistance.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 5-Bromo-2-phenylbenzotriazole. Density functional theory (DFT) calculations have revealed that the bromine substituent significantly influences the compound's electron distribution, making it more reactive towards electrophilic substitution reactions. This insight has opened new avenues for its use in designing novel aromatic compounds with tailored properties.

From an environmental standpoint, understanding the toxicity and biodegradability of 5-Bromo-2-phenylbenzotriazole is crucial for its safe application. Preliminary studies indicate that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects and degradation pathways in different environmental matrices.

In conclusion, 5-Bromo-2-phenylbenzotriazole (CAS No. 1643848-10-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to make significant contributions to various fields ranging from catalysis to materials science.